N-(2,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(2,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C22H23N3O4/c1-4-29-18-9-7-17(8-10-18)25-12-11-24(21(27)22(25)28)14-20(26)23-19-13-15(2)5-6-16(19)3/h5-13H,4,14H2,1-3H3,(H,23,26)
• InChI Key: BNNJQVFEFZIPSI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC(=O)NC3=C(C=CC(=C3)C)C
• Molecular Formula: C22H23N3O4
• Molecular Weight: 393.4 g/mol

Description

N-(2,5-dimethylphenyl)-2-[4-(4-ethoxyphenyl)-2,3-dioxopyrazin-1-yl]acetamide, also known as DPA-714, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DPA-714 is a ligand for the translocator protein (TSPO), which is found in the outer membrane of mitochondria in various cell types. TSPO has been implicated in a range of physiological and pathological processes, including inflammation, oxidative stress, and neurodegeneration.

Scientific Research Applications

Crystal Structure and Analgesic Properties

• KR-25003, a potent analgesic capsaicinoid : A study on the crystal structure of a related compound, showcasing its analgesic properties. This study indicates the structural intricacies and potential for therapeutic application in pain management (N. Park, I. Park, J. C. Lee, & Y. B. Kim, 1995).

Herbicide Action

• Chloroacetamide Inhibition of Fatty Acid Synthesis : Research demonstrating how chloroacetamide derivatives act as selective herbicides by inhibiting fatty acid synthesis in plants, offering insight into the compound's potential application in agricultural science (H. Weisshaar & P. Böger, 1989).

Antimicrobial Activity

• Synthesis and antimicrobial activity on some novel phthalazinone derivatives : This study explores the synthesis and antimicrobial efficacy of phthalazinone derivatives, suggesting its application in developing new antimicrobial agents (Fatehia & K. Mohamed, 2010).

Antioxidant Activity

• Novel Co(II) and Cu(II) coordination complexes : Investigation into pyrazole-acetamide derivatives and their significant antioxidant activities, which could have implications for designing antioxidant compounds (K. Chkirate et al., 2019).

Synthetic Methodologies and Chemical Properties

• Chemoselective Acetylation of 2-Aminophenol : A study focusing on the synthesis of N-(2-hydroxyphenyl)acetamide, an intermediate for antimalarial drugs, providing insight into synthetic methodologies that could be relevant for the chemical compound (Deepali B Magadum & G. Yadav, 2018).

Molecular Docking and Anticancer Activity

• Synthesis, structure, and molecular docking analysis : Research demonstrating the anticancer potential of a structurally related compound, showcasing the utility of molecular docking in identifying drug targets (Gopal Sharma et al., 2018).